Cas no 62687-47-2 (Vernopectolide B)

• Product Name: Vernopectolide B
• CAS No: 62687-47-2
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 522449
• Update Time: 2024-03-01

Vernopectolide B Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-,(3aR,4S,6Z,10Z,11aR)-6-formyl-2,3,3a,4,5,8,9,11a-octahydro-10-(hydroxymethyl)-3-methylene-2-oxocyclodeca[b]furan-4-ylester
• 2-Propenoicacid, 2-methyl-,6-formyl-2,3,3a,4,5,8,9,11a-octahydro-10-(hydroxymethyl)-3-methylene-2-oxocyclodeca[b]furan-4-ylester, [3aR-(3aR*,4S*,6Z,10Z,11aR*)]-
• Cyclodeca[b]furan, 2-propenoic acidderiv.
• Vernopectolide B
• CID 101967046
• (3aR,4S,11aR)-6-formyl-10-(hydroxymethyl)-3-methylidene-2-oxo-2H,3H,3aH,4H,5H,8H,9H,11aH-cyclodeca[b]furan-4-yl 2-methylprop-2-enoate
• 2-Methylpropenoic acid (3aR,4S,6Z,10Z,11aR)-6-formyl-2,3,3a,4,5,8,9,11a-octahydro-10-hydroxymethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester
• 2-Methylpropenoic acid [[(3aR,4S,6Z,10Z)-2,3,3aβ,4,5,8,9,11aα-octahydro-6-formyl-10-hydroxymethyl-2-oxo-3-methylenecyclodeca[b]furan]-4-yl] ester
• Urospermal A-8-O-methacrylate

• Inchi： 1S/C19H22O6/c1-11(2)18(22)24-15-7-13(9-20)5-4-6-14(10-21)8-16-17(15)12(3)19(23)25-16/h5,8-9,15-17,21H,1,3-4,6-7,10H2,2H3/b13-5-,14-8-/t15-,16+,17+/m0/s1
• InChI Key： MPDLVXQTORTGFB-YINPGZOOSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@H](CC(C=O)=CCCC(CO)=C[C@@H]12)OC(C(=C)C)=O)=O |t:9,15|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 669
• Topological Polar Surface Area: 89.9
• XLogP3: 0.658

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives